Cas no 2172097-66-2 (5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172097-66-2
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 6378749
• PubChem ID: 165549187
• Update Time: 2025-05-20

5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanamine
• [5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]methanamine
• 2172097-66-2
• EN300-1595520

• Inchi： 1S/C8H14N4/c1-5-3-8(5)12-6(2)7(4-9)10-11-12/h5,8H,3-4,9H2,1-2H3
• InChI Key： AJRARVOXIBCKSG-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(CN)N=N1)C1CC1C

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanamine

5-Methyl-1-(2-Methylcyclopropyl)-1H-1,2,3-Triazol-4-ylmethanamine: A Comprehensive Overview

The compound 5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172097-66-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazoles, which are widely recognized for their versatility and applications in drug design and material science. The structure of this molecule is characterized by a triazole ring system, a methyl group substitution at position 5, and a cyclopropyl moiety attached at position 1. These structural features contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanamine through various methodologies. One notable approach involves the use of click chemistry principles, particularly the Huisgen cycloaddition reaction, which facilitates the formation of triazole rings with high precision. The incorporation of a cyclopropyl group adds an element of strain to the molecule, which can enhance its reactivity in certain chemical transformations. This makes it an attractive candidate for exploring novel synthetic pathways and catalytic processes.

From a pharmacological perspective, 5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanamine has shown promise as a potential lead compound in drug discovery. Its triazole core is known to exhibit favorable pharmacokinetic properties, including good bioavailability and stability in biological systems. Additionally, the presence of the methyl group and cyclopropyl substituent can influence the molecule's interactions with biological targets, such as proteins and enzymes. Recent studies have explored its potential as an inhibitor of certain kinase enzymes, which are implicated in various diseases including cancer.

The unique combination of structural features in 5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanamine also makes it an interesting candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been exploited in the development of novel catalysts for organic transformations. Furthermore, its electronic properties make it a potential candidate for use in optoelectronic materials and sensors.

Recent research has also focused on understanding the environmental fate and toxicity of 5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanamine. Studies have indicated that under certain conditions, this compound undergoes biodegradation through enzymatic pathways. However, further investigations are required to fully assess its impact on ecosystems and human health.

In conclusion, 5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-y l methanamine (CAS No. 217209766) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure enables it to serve as a versatile building block in organic synthesis while offering promising avenues for drug discovery and materials science. As research continues to uncover its properties and applications further insights into its utility will undoubtedly emerge.